1-((6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl)methyl)-3-(naphthalen-1-ylmethyl)urea

• IUPAC Name: 1-[[6-(2-methylpyrazol-3-yl)pyridin-3-yl]methyl]-3-(naphthalen-1-ylmethyl)urea
• InChI: InChI=1S/C22H21N5O/c1-27-21(11-12-26-27)20-10-9-16(13-23-20)14-24-22(28)25-15-18-7-4-6-17-5-2-3-8-19(17)18/h2-13H,14-15H2,1H3,(H2,24,25,28)
• InChI Key: GDCYJHGPACOFEF-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)C2=NC=C(C=C2)CNC(=O)NCC3=CC=CC4=CC=CC=C43
• Molecular Formula: C22H21N5O
• Molecular Weight: 371.4 g/mol
• CAS No.: 2034229-90-6

Description

1-((6-(1-methyl-1H-pyrazol-5-yl)pyridin-3-yl)methyl)-3-(naphthalen-1-ylmethyl)urea is a useful research compound. Its molecular formula is C22H21N5O and its molecular weight is 371.444. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Theoretical Studies

A series of compounds, including "1-(4-(3,4-dimethyl-6-oxopyrano[2,3-c]pyrazol-1(6H)-yl)phenyl)-3-(naphthalen-1-yl)urea," were synthesized and characterized using UV-VIS, FT-IR, 1H-NMR, and 13C-NMR spectral data. Density Functional Theory (DFT) calculations provided insights into the molecular orbitals, including spatial characteristics, nodal patterns, and contributions of individual atoms (Al-Amiery et al., 2012).

Structural Characterization and Photoluminescence

The study on the perchlorate salts of "1-(naphthalen-1-yl)-3-(pyridin-4-ylmethyl)urea" derivatives revealed their structural characterization and photoluminescence properties. This research provided a comparative analysis with the parent urea or thiourea derivatives, highlighting the unique properties of these compounds (Baruah & Brahma, 2023).

Structure-Activity Relationships

Another study explored the structure-activity relationships of a related compound, focusing on its role as an inhibitor of p38alpha MAP kinase. This research emphasized the importance of specific structural elements for molecular binding affinities and provided insights into the therapeutic potential of these compounds (Regan et al., 2003).

Synthesis of Polyfunctionally Substituted Derivatives

Research on the synthesis of polyfunctionally substituted derivatives, including pyrazolonaphthyridine, pentaazanaphthalene, and heptaazaphenanthrene, utilized "6-aminopyrazolo[3,4-b]pyridine-5-carbonitrile" as a precursor. This study showcases the versatility of these compounds in generating a variety of structurally complex derivatives (Aly, 2006).

Conformational Adjustments in Urea and Thiourea Derivatives

Conformational adjustments in urea and thiourea-based assemblies were studied, emphasizing the intramolecular hydrogen-bonded synthon and its impact on self-assembly and polymorphism. This research provides a deep dive into the structural dynamics of these compounds (Phukan & Baruah, 2016).